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Compound of Interest

Compound Name: 3-(2-Fluorophenyl)cyclobutan-1-ol

Cat. No.: B2819650

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). The information provided is based on
available data for structurally related compounds and general principles of chemical safety. It is
imperative that all laboratory work be conducted in accordance with institutional safety
protocols and a comprehensive, substance-specific risk assessment.

Introduction

3-(2-Fluorophenyl)cyclobutan-1-ol is a fluorinated organic compound with potential
applications in medicinal chemistry and drug discovery. The presence of a fluorophenyl group
and a cyclobutanol moiety suggests that this molecule may exhibit unique physicochemical
properties and biological activities. As with any novel chemical entity, a thorough understanding
of its potential hazards and the implementation of appropriate safety measures are paramount
for safe handling and use in a research and development setting. This guide provides a
summary of the available safety information, handling procedures, and extrapolated data based
on analogous compounds.

Hazard Identification and Classification

While specific toxicological data for 3-(2-Fluorophenyl)cyclobutan-1-ol is not available, a
gualitative hazard assessment can be made based on its chemical structure and data from
similar compounds.
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o Flammability: The presence of a cyclobutane ring and its hydrocarbon backbone suggest
that the compound is likely a flammable liquid. Vapors may be heavier than air and could
travel to an ignition source.

o Health Hazards: Based on general knowledge of fluorinated aromatic compounds and
alcohols, potential health hazards may include:

o Skin and Eye Irritation: Direct contact may cause irritation.

o Respiratory Tract Irritation: Inhalation of vapors or aerosols may irritate the respiratory
system.

o Systemic Effects: While no specific data exists, absorption through the skin or ingestion
could potentially lead to systemic toxicity. The metabolic fate and toxicological profile have
not been thoroughly investigated.

Physicochemical and Toxicological Data

Quantitative data for 3-(2-Fluorophenyl)cyclobutan-1-ol is not readily available. The following
tables summarize predicted data for a constitutional isomer, 1-(2-fluorophenyl)cyclobutan-1-ol
(PubChem CID: 79081120), and general data for cyclobutane to provide an estimation of its
properties.

Table 1: Predicted Physicochemical Properties of 1-(2-Fluorophenyl)cyclobutan-1-ol

Property Value Source

Molecular Formula C10H11FO PubChem
Monoisotopic Mass 166.07939 Da PubChem
XlogP (predicted) 1.8 PubChem

Table 2: General Safety Information for Cyclobutane
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Hazard Information

Flammability Extremely flammable gas.[1]

May cause dizziness or asphyxiation without
Health Hazards warning. Direct skin contact with liquid may
cause frostbite.[1][2]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the presumed hazards, the following general experimental protocols should be followed
when handling 3-(2-Fluorophenyl)cyclobutan-1-ol or similar compounds.

4.1. Engineering Controls

o Work should be conducted in a well-ventilated laboratory, preferably within a certified
chemical fume hood.

o Use of spark-proof equipment and grounding of all containers and transfer lines is
recommended to prevent ignition from static discharge.

4.2. Personal Protective Equipment (PPE)
o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile,
neoprene) are required. Gloves should be inspected before each use and changed
frequently.

» Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol
generation, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

4.3. General Handling Procedures

¢ Avoid inhalation of vapors and direct contact with skin and eyes.
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» Keep away from heat, sparks, open flames, and other ignition sources.
o Use the smallest quantities necessary for the experiment.

 All containers should be clearly labeled.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as oxidizing agents.

» Disposal: Dispose of waste in accordance with all local, state, and federal regulations.
Contact your institution's environmental health and safety office for specific guidance.

Visualized Safety Workflow

The following diagram illustrates a general workflow for safely handling a flammable liquid
organic compound in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2819650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

Conduct Risk Assessment

Don Appropriate PPE

Prepare Fume Hood

Reaction Workup
A

‘El‘ljiergemYRiesponse— 4:7 ______________
________ 1
A,

Quench Reactive Reagents Run Reaction

Cleanup &‘Pisposal

A4

Segregate Waste

A4

Decontaminate Glassware & Surfaces

\4
Doff PPE

Click to download full resolution via product page

Caption: General laboratory safety workflow for handling flammable liquid compounds.
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This guide is intended to promote a culture of safety and responsible handling of novel
chemical compounds. Researchers are strongly encouraged to seek out additional information
as it becomes available and to always prioritize safety in their experimental design and
execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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